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Compound of Interest

Compound Name: XD2-149

Cat. No.: B15544524 Get Quote

Essential Safety and Handling Guide for XD2-149
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for handling the research

compound XD2-149. As a PROTAC (Proteolysis Targeting Chimera) used in cancer research,

XD2-149 should be handled with the utmost care, following protocols for cytotoxic and potent

biologically active small molecules. This guide is intended for researchers, scientists, and drug

development professionals.

Compound Information
Property Value

Chemical Name

N-(2-(4-(5-((2-(2,6-dioxopiperidin-3-yl)-1,3-

dioxoisoindolin-4-yl)amino)pentyl)piperidin-1-

yl)ethyl)-4,9-dioxo-4,9-dihydronaphtho[2,3-

b]furan-2-carboxamide

Molecular Formula C38H39N5O8

Molecular Weight 693.76 g/mol
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Due to the cytotoxic potential of XD2-149, a comprehensive PPE strategy is mandatory to

prevent exposure through skin contact, inhalation, or accidental ingestion.

PPE Category Specification Rationale

Hand Protection

Double-gloving with powder-

free nitrile gloves meeting

ASTM D6978 standards.[1][2]

Prevents skin absorption. The

outer glove should be changed

immediately upon

contamination.[3]

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.[3][4]

Protects eyes from splashes of

solutions containing the

compound.

Body Protection

A fully buttoned, long-sleeved

lab coat. A chemically resistant

apron is recommended for

procedures with a higher risk

of splashes.[1][3]

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved N95 or

higher respirator is required

when handling the solid

compound or when there is a

risk of aerosol generation.[1][3]

Minimizes the risk of inhaling

airborne particles.

Operational Plan and Handling Procedures
Engineering Controls:

All work with solid XD2-149 and concentrated solutions should be conducted in a certified

chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

General Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable liners.
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Weighing: Handle solid XD2-149 in a fume hood. Use a dedicated, clean set of spatulas and

weighing papers.

Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to

avoid splashing.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory, even if gloves were worn.[5]
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Preparation

Handling Procedures

Waste Disposal

Post-Handling

Start: Handling XD2-149

Don Appropriate PPE:
- Double Nitrile Gloves

- Lab Coat
- Safety Goggles

- N95 Respirator (if solid/aerosol)

Assess Risk

Prepare Work Area in
Certified Fume Hood

Weigh Solid Compound

Prepare Solution

Conduct Experiment

Segregate Solid Waste
(gloves, tips, etc.)

Segregate Liquid Waste
(solutions, media, etc.)

Place in Labeled
Hazardous Waste Containers

Decontaminate Work Surfaces

Remove and Dispose of PPE

Wash Hands Thoroughly

End
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Emergency Procedures
Spill Response:

Minor Spill:

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill with an absorbent material, working from the

outside in.[6]

Gently scoop the absorbent material into a labeled hazardous waste container.

Clean the spill area with a suitable decontaminating solution, followed by soap and water.

Major Spill:

Evacuate the area immediately.

Alert others and prevent entry.

Contact your institution's Environmental Health and Safety (EHS) office for assistance.[7]

[8]

Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[9]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.
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Proper disposal of XD2-149 and all contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation:

Solid Waste: All disposable materials that have come into contact with XD2-149 (e.g., gloves,

pipette tips, vials, absorbent paper) must be collected in a dedicated, clearly labeled

hazardous waste container.[3]

Liquid Waste: Unused stock solutions and other liquid waste containing XD2-149 should be

collected in a sealed, leak-proof hazardous waste container. Do not pour down the drain.[5]

[10]

Sharps: Needles and syringes must be disposed of in a designated sharps container. If the

syringe contains residual drug, it should be disposed of as hazardous chemical waste.

Container Labeling and Storage:

All waste containers must be clearly labeled as "Hazardous Waste" and list the chemical

contents.[11]

Keep waste containers securely closed except when adding waste.[11]

Store waste in a designated, secondary containment area away from incompatible materials.

Final Disposal:

Arrange for the collection and disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office.[12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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